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GSK9311 Product Overview

GSK9311 is a less active analog of the potent BRPF1 bromodomain inhibitor GSK6853 and is primarily

used as a negative control in epigenetic research to help confirm that observed biological effects are due to

specific target engagement [1] [2] [3].

The compound is available in two common forms: the free base and a hydrochloride salt. The table below

summarizes their key characteristics.

Property GSK9311 (Free Base) GSK9311 Hydrochloride

CAS Number 1923851-49-3 [1] [4] 2253733-09-2 [2] [3] [5]

Molecular
Formula

C₂₄H₃₁N₅O₃ [1] C₂₄H₃₁N₅O₃ · HCl [2] [3]

Molecular Weight 437.53 g/mol [1] 474.00 g/mol [2] [3]

Biological Role Negative control for GSK6853 [1] Negative control for GSK6853 [2]

Target & Activity BRPF1 (pIC₅₀ = 6.0); BRPF2 (pIC₅₀ =
4.3) [1]

BRPF1 (pIC₅₀ = 6.0); BRPF2 (pIC₅₀ =
4.3) [3]

Purity Information not specified in search
results

≥98% (HPLC) [2] [5]
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Property GSK9311 (Free Base) GSK9311 Hydrochloride

Solubility (in
DMSO)

100 mg/mL (228.56 mM) [1] 100 mM (47.4 mg/mL) [2]

Stock Solution Preparation & Storage

Proper preparation and storage are critical for maintaining the stability and activity of your stock solution.

Preparation Steps

Weighing: Allow the product vial to equilibrate to room temperature before opening to prevent
condensation. Accurately weigh the desired amount of GSK9311 (or its hydrochloride salt).

Reconstitution:
For the free base, dissolve the powder in DMSO to a concentration of 100 mg/mL (228.56
mM) [1]. This stock solution can be used directly or further diluted.
For the hydrochloride salt, it can be dissolved to 100 mM (47.4 mg/mL) in either DMSO or
pure water [2] [5].

Mixing: Gently vortex the solution until the powder is completely dissolved. A brief sonication in a

water bath can aid in dissolving.

Storage & Stability

Stock Solution: Aliquot the prepared stock solution into small, single-use vials to avoid repeated
freeze-thaw cycles.

-80°C: Store for up to 2 years [1].
-20°C: Store for up to 1 year [1].

Powder: The solid powder should be stored at +4°C (for the hydrochloride salt) or at -20°C (for the
free base) [1] [2].

In Vitro Experimental Protocols

The following workflow outlines the key stages for using GSK9311 in cell-based assays.
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Prepare Stock Solution

Prepare Working Solution
(Dilute in cell culture medium)

Treat Cells
(Recommended: 1-10 µM)

Incubate
(Time-dependent on assay)

Analyze Effect
(e.g., Cell viability, 
Gene Expression, 

BRPF1 Bromodomain Binding)

Click to download full resolution via product page

Cell Culture Treatment

Working Solution Preparation: Thaw an aliquot of the stock solution at room temperature. Dilute the

stock into pre-warmed cell culture medium to achieve the desired final working concentration (e.g., 1-
10 µM). It is critical to ensure the final concentration of DMSO is kept low (typically ≤0.1%) to avoid

cytotoxicity [1].
Cell Treatment: Aspirate the old medium from your cultured cells and gently add the freshly prepared

working solution. Include control groups treated with vehicle (e.g., 0.1% DMSO) and the active
compound GSK6853 for comparison.

Incubation: Incubate cells under their normal growth conditions for the required duration of your
experiment.
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Critical Considerations for Researchers

Solvent Interference: Always include a vehicle control group (e.g., 0.1% DMSO) to rule out any
effects caused by the solvent itself.

Solution Stability: For the best results, prepare working solutions fresh on the day of the
experiment. If a stock solution shows signs of precipitation or discoloration, it should be discarded.

Safety and Handling: GSK9311 is for research use only and is not for human consumption [1]. It is
classified as harmful if swallowed (H302) and very toxic to aquatic life with long-lasting effects
(H410) [4]. Always use appropriate personal protective equipment (PPE) and follow institutional safety
guidelines for disposal.

Conclusion

GSK9311 is a well-characterized negative control essential for validating the specificity of BRPF1

bromodomain inhibition by GSK6853. By adhering to the detailed protocols for stock solution preparation,

cell treatment, and safety outlined in this document, researchers can ensure the generation of reliable and

interpretable data in their epigenetic studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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